Cas no 212117-20-9 (Benzyl-[1-(5-methyl-furan-2-yl)-but-3-enyl]-amine)

• Product Name: Benzyl-[1-(5-methyl-furan-2-yl)-but-3-enyl]-amine
• CAS No: 212117-20-9
• MF: C₁₆H₁₉NO
• MW: 241.328164339066
• CID: 3066095
• PubChem ID: 2818345
• Update Time: 2025-06-13

Benzyl-[1-(5-methyl-furan-2-yl)-but-3-enyl]-amine Chemical and Physical Properties

Names and Identifiers

• Benzyl-[1-(5-methyl-furan-2-yl)-but-3-enyl]-amine
• NCGC00326430-01
• HMS1440K02
• AKOS000301408
• AKOS022073320
• Maybridge3_003390
• AB00080548-10
• Oprea1_112188
• IDI1_014777
• Oprea1_538473
• N-benzyl-1-(5-methylfuran-2-yl)but-3-en-1-amine
• STK372180
• CS-0333631
• CCG-253816
• CHEMBL1907384
• 212117-20-9
• AB00080548-01

• MDL： MFCD00757003
• Inchi： 1S/C16H19NO/c1-3-7-15(16-11-10-13(2)18-16)17-12-14-8-5-4-6-9-14/h3-6,8-11,15,17H,1,7,12H2,2H3
• InChI Key： WFIGJCTWOAHUNI-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C(CC=C)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 241.146664230Da
• Monoisotopic Mass: 241.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 25.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on Benzyl-[1-(5-methyl-furan-2-yl)-but-3-enyl]-amine

Comprehensive Overview of Benzyl-[1-(5-methyl-furan-2-yl)-but-3-enyl]-amine (CAS No. 212117-20-9)

Benzyl-[1-(5-methyl-furan-2-yl)-but-3-enyl]-amine (CAS No. 212117-20-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique furan and amine functional groups, exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel bioactive molecules in treating chronic diseases.

The structural complexity of Benzyl-[1-(5-methyl-furan-2-yl)-but-3-enyl]-amine includes a benzyl group attached to an amine moiety, further linked to a 5-methyl-furan-2-yl ring. This arrangement contributes to its reactivity and solubility profiles, which are critical for optimizing synthetic pathways. Recent studies highlight its role in developing antimicrobial and anti-inflammatory agents, aligning with global health trends focused on combating antibiotic resistance and chronic inflammation.

In the context of green chemistry, this compound's synthesis has been explored using eco-friendly catalysts and solvents, addressing the growing consumer and regulatory push for sustainable practices. The but-3-enyl side chain offers opportunities for further functionalization, enabling the creation of derivatives with enhanced bioactivity. This adaptability makes Benzyl-[1-(5-methyl-furan-2-yl)-but-3-enyl]-amine a focal point in structure-activity relationship (SAR) studies.

From an industrial perspective, the compound's CAS No. 212117-20-9 serves as a key identifier for procurement and regulatory compliance. Suppliers and manufacturers emphasize its high purity grades (>98%) to meet the stringent requirements of pharmaceutical intermediates. Analytical techniques such as HPLC and NMR are routinely employed to verify its quality, ensuring consistency in research and production batches.

Emerging applications of Benzyl-[1-(5-methyl-furan-2-yl)-but-3-enyl]-amine also extend to material science, where its aromatic and heterocyclic components are investigated for polymer modifications. The compound's thermal stability and electronic properties make it a candidate for advanced organic semiconductors, resonating with the tech industry's search for lightweight, flexible materials.

Frequently asked questions about this compound include its synthetic routes, safety data, and commercial availability. While it is not classified as hazardous under standard protocols, proper handling guidelines—such as the use of personal protective equipment (PPE)—are recommended. Current market trends indicate a steady demand for custom synthesis services, driven by academic and industrial R&D projects.

In summary, Benzyl-[1-(5-methyl-furan-2-yl)-but-3-enyl]-amine (CAS No. 212117-20-9) represents a multifaceted chemical entity with broad scientific and industrial relevance. Its integration into drug development, sustainable chemistry, and advanced materials underscores its importance in modern research landscapes.